Cas no 1219794-90-7 (Valdecoxib-d3)

• Product Name: Valdecoxib-d3
• CAS No: 1219794-90-7
• MF: C₁₆H₁₄N₂O₃S
• MW: 317.377447605133
• CID: 1065777
• PubChem ID: 76973821
• Update Time: 2024-11-03

Valdecoxib-d3 Chemical and Physical Properties

Names and Identifiers

• Valdecoxib-d3 (methyl-d3)
• Valdecoxib-d3
• 4-[3-Phenyl-5-(trideuteriomethyl)-1,2-oxazol-4-yl]benzenesulfonamide
• F91423
• Valdecoxib D3
• CS-0169673
• 1219794-90-7
• HY-15762S

• Inchi： 1S/C16H14N2O3S/c1-11-15(12-7-9-14(10-8-12)22(17,19)20)16(18-21-11)13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,19,20)/i1D3
• InChI Key： LNPDTQAFDNKSHK-FIBGUPNXSA-N
• SMILES： S(C1C=CC(=CC=1)C1=C(C([2H])([2H])[2H])ON=C1C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 317.09134372g/mol
• Monoisotopic Mass: 317.09134372g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6
• XLogP3: 2.6